2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: ethyl 4-(4-oxo-1H-pyridin-2-yl)benzoate
• InChI: InChI=1S/C14H13NO3/c1-2-18-14(17)11-5-3-10(4-6-11)13-9-12(16)7-8-15-13/h3-9H,2H2,1H3,(H,15,16)
• InChI Key: VIQKXZBFXCZZJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=O)C=CN2
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID40692706
• Molecular Weight: 243.26 g/mol
• CAS RN: 1261914-00-4

Description

2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% (4-ECPHP) is an important organic compound with a wide range of applications in scientific research. It is a pale yellow crystalline solid that is soluble in polar solvents such as methanol, ethanol, and acetonitrile. 4-ECPHP is used as a starting material in the synthesis of a variety of organic compounds, and has been studied for its potential use in drug delivery and other biological applications. In

Scientific Research Applications

2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of a variety of organic compounds, such as 4-ethoxycarbonylphenylhydrazone pyridine adducts, 4-ethoxycarbonylphenylhydrazone pyridine adducts with substituted benzene rings, and 4-ethoxycarbonylphenylhydrazone pyridine adducts with substituted pyridines. 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% has also been studied for its potential use in drug delivery and other biological applications.

Mechanism of Action

2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% has been shown to interact with a number of biological targets, including enzymes, receptors, and transporters. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2, and to modulate the activity of receptors such as the serotonin 5-HT2A receptor. It has also been shown to modulate the activity of transporters such as the sodium-dependent glucose transporter.
Biochemical and Physiological Effects
2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have anti-cancer and anti-tumor effects. In addition, it has been shown to have antioxidant and free radical scavenging activity.

Advantages and Limitations for Lab Experiments

2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively stable, and can be stored at room temperature for up to one year. It is also soluble in polar solvents, making it easy to work with. However, it is also toxic, and should be handled with care.

Future Directions

Given the wide range of applications of 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95%, there are many potential future directions for research. For example, further research could be conducted to explore the potential of 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% as a drug delivery system. Research could also be conducted to investigate the potential of 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% as a therapeutic agent for a variety of diseases. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% on a variety of biological targets.

Synthesis Methods

2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95% can be synthesized using a three-step process. The first step is the condensation of 4-hydroxybenzaldehyde with ethyl chloroformate to form the intermediate 4-ethoxycarbonylphenylhydrazone. The intermediate is then reacted with pyridine to form 4-ethoxycarbonylphenylhydrazone pyridine adduct, which is then hydrolyzed to form 2-(4-Ethoxycarbonylphenyl)-4-hydroxypyridine, 95%. The reaction is carried out in aqueous media at a temperature of 80°C.